Cas no 1245906-68-6 (potassium (5-cyanopyridin-3-yl)trifluoroboranuide)

• Product Name: potassium (5-cyanopyridin-3-yl)trifluoroboranuide
• CAS No: 1245906-68-6
• MF: C₆H₃BF₃KN₂
• MW: 210.005932092667
• CID: 896621
• PubChem ID: 57416942
• Update Time: 2025-05-21

potassium (5-cyanopyridin-3-yl)trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• Potassium (5-cyanopyridin-3-yl)trifluoroborate
• potassium,(5-cyanopyridin-3-yl)-trifluoroboranuide
• potassium (5-cyanopyridin-3-yl)trifluoroboranuide
• EN300-1243599
• Potassium (5-cyanopyridin-3-yl)(trifluoro)borate(1-)
• Potassium(5-cyanopyridin-3-yl)trifluoroborate
• DTXSID50726243
• 1245906-68-6
• AKOS016012110
• potassium;(5-cyanopyridin-3-yl)-trifluoroboranuide

• Inchi： 1S/C6H3BF3N2.K/c8-7(9,10)6-1-5(2-11)3-12-4-6;/h1,3-4H;/q-1;+1
• InChI Key： DNFZGSHTQHCKAY-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=NC=C(C#N)C=1)(F)F

Computed Properties

• Exact Mass: 209.00149
• Monoisotopic Mass: 209.9978442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68

Additional information on potassium (5-cyanopyridin-3-yl)trifluoroboranuide

Comprehensive Overview of Potassium (5-Cyanopyridin-3-yl)trifluoroboranuide (CAS No. 1245906-68-6)

Potassium (5-cyanopyridin-3-yl)trifluoroboranuide (CAS No. 1245906-68-6) is a highly specialized boron-based compound that has garnered significant attention in the fields of pharmaceutical research, organic synthesis, and material science. This compound, characterized by its unique trifluoroboranuide moiety and cyanopyridine backbone, serves as a versatile building block for the development of novel drug candidates and functional materials. Its molecular structure, which combines a potassium counterion with a 5-cyanopyridin-3-yl group, enables it to participate in a wide range of cross-coupling reactions, making it invaluable in modern synthetic chemistry.

In recent years, the demand for boronic acid derivatives like potassium (5-cyanopyridin-3-yl)trifluoroboranuide has surged due to their pivotal role in Suzuki-Miyaura coupling reactions. This reaction is a cornerstone in the synthesis of biaryl compounds, which are essential in the production of agrochemicals, pharmaceuticals, and advanced materials. Researchers and industry professionals frequently search for high-purity boron reagents and stable trifluoroborates to optimize their synthetic protocols, and this compound fits seamlessly into such applications.

One of the most compelling aspects of CAS No. 1245906-68-6 is its stability under ambient conditions, which distinguishes it from other boronic acid precursors. This stability reduces the need for stringent storage requirements, making it a practical choice for laboratories and industrial settings. Additionally, its cyanopyridine moiety introduces electron-withdrawing properties, which can enhance the reactivity and selectivity of the compound in palladium-catalyzed reactions. These attributes align with the growing interest in sustainable chemistry and green synthesis, as researchers seek reagents that minimize waste and improve efficiency.

The application of potassium (5-cyanopyridin-3-yl)trifluoroboranuide extends beyond traditional organic synthesis. In the realm of medicinal chemistry, this compound is explored for its potential in designing kinase inhibitors and anticancer agents. The 5-cyanopyridin-3-yl group, in particular, is a common pharmacophore in drug discovery, often associated with targeted therapies for diseases such as cancer and inflammatory disorders. This has led to increased scrutiny of its structure-activity relationships (SAR) and bioavailability profiles in preclinical studies.

From an industrial perspective, the scalability of CAS No. 1245906-68-6 is a critical factor. Manufacturers and suppliers are often queried about bulk availability and cost-effective synthesis routes for this compound. Advances in catalytic processes and flow chemistry have further streamlined its production, addressing the needs of large-scale applications. Moreover, the compound's compatibility with automated synthesis platforms has made it a favorite among researchers working on high-throughput screening and combinatorial chemistry.

Environmental and regulatory considerations also play a role in the adoption of potassium (5-cyanopyridin-3-yl)trifluoroboranuide. Unlike some traditional reagents, this compound exhibits lower toxicity and better biodegradability, aligning with global trends toward eco-friendly chemicals. Regulatory bodies and environmental agencies increasingly emphasize the use of safer alternatives in industrial processes, and this compound's profile makes it a viable candidate for compliance with such standards.

In summary, potassium (5-cyanopyridin-3-yl)trifluoroboranuide (CAS No. 1245906-68-6) represents a cutting-edge tool in both academic and industrial chemistry. Its unique properties, broad applicability, and alignment with contemporary scientific trends ensure its continued relevance in drug discovery, material science, and sustainable manufacturing. As research progresses, this compound is likely to unlock new possibilities in precision medicine and advanced material design, solidifying its position as a cornerstone of modern chemical innovation.